4-ethoxy-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
CAS No.: 941939-69-1
Cat. No.: VC7582347
Molecular Formula: C20H24N2O4S
Molecular Weight: 388.48
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 941939-69-1 |
|---|---|
| Molecular Formula | C20H24N2O4S |
| Molecular Weight | 388.48 |
| IUPAC Name | 4-ethoxy-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide |
| Standard InChI | InChI=1S/C20H24N2O4S/c1-3-26-17-9-11-18(12-10-17)27(24,25)21-16-8-7-15(2)19(14-16)22-13-5-4-6-20(22)23/h7-12,14,21H,3-6,13H2,1-2H3 |
| Standard InChI Key | AYVQZTKANLDXSW-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C)N3CCCCC3=O |
Introduction
4-Ethoxy-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide is a complex organic compound with a specific molecular structure that includes a benzenesulfonamide backbone, an ethoxy group, a methyl group, and a 2-oxopiperidin-1-yl moiety. This compound is identified by the CAS number 941939-69-1. The molecular formula for this compound is C20H24N2O4S .
Biological Activity and Applications
While specific biological activities or applications of 4-ethoxy-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide are not well-documented in the available literature, compounds with similar structures often exhibit pharmacological properties. Sulfonamides are known for their antimicrobial activities, and modifications such as the addition of a 2-oxopiperidin-1-yl group could potentially alter or enhance these properties.
Research Findings and Future Directions
Given the lack of detailed research findings on this specific compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceutical or chemical industries. The presence of a 2-oxopiperidin-1-yl group suggests potential interactions with biological targets, which could be explored through in vitro or in vivo studies.
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